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Compound of Interest

Compound Name:
(2-Ethoxyethyl)diphenylphosphine

oxide

Cat. No.: B11989251

Get Quote

Chemical Identity & Operational Context
(2-Ethoxyethyl)diphenylphosphine oxide (CAS: 4336-75-8) is a specialized

organophosphorus compound frequently utilized as a ligand or synthetic intermediate in

advanced cross-coupling reactions and drug development pipelines[1]. While its utility in

asymmetric catalysis and medicinal chemistry is well-documented, its safe handling requires a

rigorous understanding of its physicochemical properties and toxicological profile. We provide

this guide to ensure that your laboratory operations remain safe, compliant, and scientifically

rigorous.

Mechanistic Toxicology & Hazard Profile
To handle this compound safely, laboratory personnel must understand the causality behind its

hazards. The parent structure, diphenylphosphine oxide, is a known irritant that can cause skin

irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335)[2][3].
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The addition of the 2-ethoxyethyl ether linkage to the phosphine oxide core alters its physical

behavior by increasing the molecule's lipophilicity.

Dermal Risk: This enhanced lipophilicity can facilitate faster dermal penetration if the

compound comes into contact with the skin, especially when dissolved in organic carrier

solvents (e.g., dichloromethane or tetrahydrofuran).

Inhalation Risk: As a solid powder, the primary risk is the generation of micro-particulate dust

during weighing or transfer, which can severely irritate the mucosal membranes of the

respiratory tract[4].

Table 1: Physicochemical Properties & Hazard Matrix
Property / Hazard Specification Operational Implication

Chemical Name

(2-

Ethoxyethyl)diphenylphosphin

e oxide

N/A

CAS Number 4336-75-8
Use for exact SDS retrieval

and inventory tracking[1].

Molecular Formula C16H19O2P N/A

Molecular Weight 274.30 g/mol
Relevant for stoichiometric

calculations.

Physical State Solid / Powder
Prone to aerosolization;

requires draft-free weighing.

Primary Hazards Irritant (Skin/Eye/Respiratory)

Mandates strict barrier

protection and local

exhaust[3].

Personal Protective Equipment (PPE) Ecosystem
A self-validating safety protocol relies heavily on the Hierarchy of Controls. While engineering

controls (such as chemical fume hoods) are your primary defense, the PPE ecosystem acts as

the critical final barrier against exposure[5].
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Hand Protection: Standard nitrile examination gloves (≥0.11 mm thickness) provide an

adequate barrier for handling the dry powder. However, if the compound is dissolved in an

organic solvent, the solvent dictates the glove choice. Double-gloving is strongly

recommended to provide a fail-safe against micro-tears and solvent breakthrough.

Eye/Face Protection: ANSI Z87.1+ certified chemical safety goggles are mandatory.

Standard safety glasses with side shields are insufficient due to the risk of fine, airborne dust

bypassing the shields[5].

Respiratory Protection: When handled inside a properly functioning chemical fume hood

(face velocity 80-100 fpm), a respirator is generally not required. If you must weigh bulk

quantities outside a hood, an N95 or P100 particulate respirator must be worn to prevent the

inhalation of aerosolized powder[4].
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Task: Handling
(2-Ethoxyethyl)diphenylphosphine oxide

Is the material in
solid (powder) or solution?

Solid / Powder Solution / Liquid

Respiratory Protection:
N95/P100 Particulate Respirator

(if outside fume hood)

Dust risk

Engineering Control:
Handle inside Fume Hood

(Min face velocity 80-100 fpm)

Vapor/Aerosol risk

Hand Protection:
Nitrile Gloves (≥0.11 mm)

Double gloving recommended

Eye Protection:
Chemical Safety Goggles

(ANSI Z87.1+)

Click to download full resolution via product page

Workflow for selecting appropriate PPE based on the physical state of the chemical.

Operational Handling Protocols
Do not just follow steps blindly; understand that every physical action in the laboratory must be

calculated to prevent the dispersion of the chemical.

Phase 1: Pre-Experiment Setup
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Ventilation Verification: Ensure the chemical fume hood is fully operational. Do not place

equipment within 6 inches of the sash edge; doing so disrupts the laminar airflow required to

keep vapors and dust away from your breathing zone[5].

Static Control: Fine organophosphorus powders can hold static charges, causing them to

"jump" from spatulas and contaminate the workspace. Use an anti-static gun (e.g., Zerostat)

on the weighing boat and utilize grounded, stainless-steel spatulas.

Phase 2: Weighing and Transfer
Draft Mitigation: Turn off nearby analytical balances' internal draft shields and minimize rapid

hand movements. Rapid movements create micro-currents that easily aerosolize the powder.

Transfer: Transfer the solid directly into the reaction vessel within the fume hood. If you must

transfer the material to a high-precision balance outside the hood, place the sealed chemical

container and a tared vial in a secondary containment tray before moving it.

Phase 3: Decontamination
Surface Cleaning: Wipe down the balance and fume hood surface with a paper towel

dampened with a compatible solvent (e.g., isopropanol or ethanol) to capture any invisible

residual dust. Dry sweeping is strictly prohibited as it generates hazardous aerosols[2].

Glove Removal: Remove gloves using the "beak method" (turning them inside out as you

pull them off) to trap any microscopic chemical residue safely inside the glove.

Spill Management & Disposal Plan
In the event of a spill, immediate and calculated action is required to prevent exposure and

environmental contamination.
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Spill Detected:
(2-Ethoxyethyl)diphenylphosphine oxide

Assess Spill Size & Risk

Minor Spill (< 50g/50mL)
Inside Fume Hood

Major Spill (> 50g/50mL)
Outside Fume Hood

Don Additional PPE
(Thick Nitrile, Respirator)

Evacuate Area &
Notify EHS

Contain Spill
(Vermiculite/Sand for liquid,
Wet paper towel for solid)

Sweep/Wipe carefully
Avoid dust generation

Place in labeled
Hazardous Waste Container

Click to download full resolution via product page

Step-by-step spill response and containment workflow for laboratory settings.

Spill Response Procedure
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Minor Solid Spills (< 50g): Do not sweep. Cover the powder with damp paper towels (using

water or isopropanol) to suppress dust formation. Carefully scoop the damp mass into a

hazardous waste container using a non-sparking tool[2].

Solution Spills: If the compound is dissolved in a solvent, use an inert absorbent material

(e.g., vermiculite or sand). Avoid combustible absorbents like sawdust if the carrier solvent is

flammable[6].

Waste Categorization & Disposal
Solid Waste: Dispose of unreacted powder and contaminated paper towels/gloves in a

designated "Solid Organic Hazardous Waste" container[5].

Liquid Waste: If the compound is in solution, categorize it based on the solvent. If using non-

halogenated solvents (e.g., ethyl acetate, hexane), place it in "Non-Halogenated Organic

Waste." If using DCM or chloroform, it must go into "Halogenated Organic Waste."

Regulatory Compliance: Never discharge this compound into the municipal sewer system, as

organophosphorus compounds can be toxic to aquatic life and persist in the environment[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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